Cas no 98114-50-2 (3-(2,6-dihydroxyphenyl)propanoic acid)

• Product Name: 3-(2,6-dihydroxyphenyl)propanoic acid
• CAS No: 98114-50-2
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 1990245
• PubChem ID: 179006
• Update Time: 2025-04-21

3-(2,6-dihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dihydroxyphenyl)propanoic acid
• 2,6-dihydroxyBenzenepropanoic acid
• SCHEMBL4012673
• DTXSID00243450
• 98114-50-2
• DA-27108

• Inchi： 1S/C9H10O4/c10-7-2-1-3-8(11)6(7)4-5-9(12)13/h1-3,10-11H,4-5H2,(H,12,13)
• InChI Key： VMKIFJTZFHMPTO-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1CCC(=O)O)O

Computed Properties

• Exact Mass: 182.058
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.398
• Boiling Point: 449.8°C at 760 mmHg
• Flash Point: 240°C
• Refractive Index: 1.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids